Cas no 922054-81-7 (3,4,5-triethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 3,4,5-triethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 922054-81-7
• MF: C₂₂H₂₆N₂O₅
• MW: 398.452246189117
• CID: 6317040
• PubChem ID: 18571296
• Update Time: 2025-10-18

3,4,5-triethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 3,4,5-triethoxy-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzamide
• F2266-0289
• VU0490572-1
• AKOS005050319
• BRD-K23061199-001-01-9
• 922054-81-7

• Inchi： 1S/C22H26N2O5/c1-4-27-18-12-15(13-19(28-5-2)21(18)29-6-3)22(26)23-16-8-9-17-14(11-16)7-10-20(25)24-17/h8-9,11-13H,4-7,10H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key： XKURHAOXBCCFNO-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)NC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O

Computed Properties

• Exact Mass: 398.18417193g/mol
• Monoisotopic Mass: 398.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3,4,5-triethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

3,4,5-Triethoxy-N-(2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 922054-81-7, known as 3,4,5-triethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a triethoxy-substituted benzamide moiety with a tetrahydroquinoline derivative. The benzamide core of the molecule is further substituted with three ethoxy groups at the 3, 4, and 5 positions, while the tetrahydroquinoline ring system is oxidized at the 2-position and bears an amide linkage at the 6-position.

Recent studies have highlighted the potential of 3,4,5-triethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide as a promising candidate in drug discovery efforts. Its structure suggests potential bioavailability and pharmacokinetic properties that make it suitable for targeting various therapeutic areas. The triethoxy substitution on the benzene ring is known to enhance solubility and stability in physiological conditions, which are critical factors for drug candidates.

One of the most intriguing aspects of this compound is its ability to interact with biological systems. Research has shown that 3,4,5-triethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in its potential application as a lead compound for developing treatments for Alzheimer's disease and related conditions.

In addition to its biological applications, this compound has also been explored in the realm of materials science. The tetrahydroquinoline moiety contributes to the molecule's ability to form self-assembled monolayers on various substrates. This property makes it a candidate for use in nanotechnology applications such as sensors and electronic devices. Recent advancements in surface chemistry have further validated its potential in this field.

The synthesis of 3,4,5-triethoxy-N-(2-oxo-1,2,3,tetrahydroquinolin-6-yllbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the triethoxybenzoyl chloride intermediate and subsequent coupling with the tetrahydroquinoline derivative under optimized conditions. Researchers have reported high yields and excellent purity levels using these methods.

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